2-(2-((3-fluorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[2-[(3-fluorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C16H20FN3O3S/c1-23-6-5-18-15(22)9-20-14(10-21)8-19-16(20)24-11-12-3-2-4-13(17)7-12/h2-4,7-8,21H,5-6,9-11H2,1H3,(H,18,22)
• InChI Key: QCZPOSRTIRKKOQ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=CN=C1SCC2=CC(=CC=C2)F)CO
• Molecular Formula: C16H20FN3O3S
• Molecular Weight: 353.4 g/mol

Description

2-(2-((3-fluorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C16H20FN3O3S and its molecular weight is 353.41. The purity is usually 95%.
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Scientific Research Applications

Novel Potential Antipsychotic Agents

Research on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which share some structural similarities with the compound , has shown potential antipsychotic properties without the typical interaction with dopamine receptors seen in conventional antipsychotics. These findings suggest that modifying the structural features of compounds can lead to the discovery of novel therapeutic agents with unique mechanisms of action and potentially reduced side effects (Wise et al., 1987).

Imaging Histamine H3 Receptors

The synthesis of 3-[1H-Imidazol-4-yl]propyl 4-[18F]fluorobenzyl ether, a compound designed for imaging histamine H3 receptors using clinical PET studies, highlights the importance of fluorinated compounds in developing diagnostic tools. Such research underscores the potential of fluorinated imidazole derivatives in creating radioligands for neurological and pharmacological studies (Iwata et al., 2000).

Antioxidant Activity

Studies on coordination complexes constructed from pyrazole-acetamide derivatives, including evaluations of their antioxidant activity, indicate that structurally related compounds can serve as effective antioxidants. This research may guide the development of novel antioxidants based on the modification of imidazole and acetamide groups, which could have implications for treating oxidative stress-related diseases (Chkirate et al., 2019).

Novel Radioligands for Peripheral Benzodiazepine Receptor

The development of compounds such as N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethyl-5-methoxybenzyl)acetamide for peripheral benzodiazepine receptors (PBR) showcases the potential of fluorinated and acetamide-containing compounds in creating radioligands. These developments have significant implications for the study of neuroinflammation and neurodegenerative diseases (Zhang et al., 2003).